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Compound of Interest

Compound Name: 2,4'-Dibromoacetophenone

Cat. No.: B128361

This guide provides essential safety information, troubleshooting procedures, and frequently
asked questions for researchers, scientists, and drug development professionals working with
2,4'-Dibromoacetophenone. Its potent lachrymatory and corrosive properties demand strict
adherence to safety protocols to prevent exposure and ensure a safe laboratory environment.

Frequently Asked Questions (FAQS)

Q1: What is 2,4'-Dibromoacetophenone and what are its primary hazards?

Al: 2,4'-Dibromoacetophenone (CAS No. 99-73-0) is a solid chemical reagent often used in
organic synthesis, for example, in the esterification of carboxylic acids and the synthesis of q,3-
unsaturated ketones. Its primary hazards include being a potent lachrymator, which means it
can cause immediate tearing and irritation to the eyes.[1][2][3] It is also classified as corrosive
and can cause severe skin burns and eye damage.[1][4] Inhalation may lead to respiratory
irritation or more severe damage to the respiratory tract, while ingestion can cause burns to the
gastrointestinal system.[2][5]

Q2: What are the immediate symptoms of exposure to 2,4'-Dibromoacetophenone?

A2: Upon exposure, you may experience immediate and intense eye irritation, tearing, and a
burning sensation.[2][6] Skin contact can result in redness, pain, and severe chemical burns.[5]
Inhalation of the dust or vapors will cause irritation to the nose, throat, and respiratory tract,
potentially leading to coughing and difficulty breathing.[2][7]
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Q3: What Personal Protective Equipment (PPE) is mandatory when handling this compound?
A3: Appropriate PPE is critical to prevent exposure. The following should be worn at all times:

o Eye Protection: Chemical safety goggles or a full-face shield (European Standard EN 166
compliant).[2][3][7]

o Hand Protection: Chemically resistant gloves, such as nitrile rubber.[1] Always check the
glove manufacturer's compatibility data.

o Body Protection: A lab coat, and for larger quantities or when there is a risk of splashing, an
impervious apron or coveralls should be used.[5]

» Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhaling dust or vapors.[2] If a fume hood is not available or if exposure limits are exceeded,
a NIOSH-approved respirator with a particle filter (such as a type N95) is necessary.[5]

Q4: What is the proper way to store 2,4'-Dibromoacetophenone?

A4: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area
designated for corrosives.[1][2] Keep it away from incompatible materials such as strong
oxidizing agents, strong bases, and strong reducing agents.[4]

Troubleshooting Guides

Issue 1: | have accidentally gotten 2,4'-Dibromoacetophenone dust in my eyes.
Solution:

o Immediate Action: Do not rub your eyes. Immediately proceed to the nearest emergency
eyewash station.[7]

e Rinse Eyes: Hold your eyelids open and flush your eyes continuously with a gentle stream of
cool water for at least 15 minutes.[1][5] Ensure you rinse under the eyelids as well.

 Remove Contact Lenses: If you are wearing contact lenses, remove them after the initial
flushing, if possible, and continue to rinse.[5]
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Seek Medical Attention: After flushing for 15 minutes, seek immediate medical attention from
a qualified professional.[3] Inform them that you have been exposed to 2,4'-
Dibromoacetophenone.

Issue 2: The compound has come into contact with my skin.

Solution:

Remove Contaminated Clothing: Immediately take off any contaminated clothing, shoes, and
jewelry.[1][8]

Wash Skin: Wash the affected area immediately and thoroughly with soap and plenty of
water for at least 15 minutes.[5][9]

Seek Medical Attention: If skin irritation or a burning sensation persists, seek immediate
medical attention.[7]

Decontaminate Clothing: Contaminated clothing must be washed thoroughly before reuse.[1]
Heavily contaminated items may need to be discarded as hazardous waste.

Issue 3: | may have inhaled dust from the compound.

Solution:

Move to Fresh Air: Immediately move away from the contaminated area to a source of fresh
air.[7][9]

Monitor Breathing: Rest in a position that is comfortable for breathing.[5] If you experience
difficulty breathing, have a trained person administer oxygen.[2] If breathing stops, begin
artificial respiration, but avoid mouth-to-mouth resuscitation.[2]

Seek Medical Attention: Seek immediate medical attention, especially if symptoms such as
coughing, shortness of breath, or irritation persist.[3]

Issue 4: A small amount of 2,4'-Dibromoacetophenone has spilled in the fume hood.

Solution:
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» Restrict Access: Ensure the fume hood sash is kept at a low height. Alert others in the lab of
the spill.

o Wear Appropriate PPE: Ensure you are wearing the full mandatory PPE, including
respiratory protection if necessary.

o Contain and Clean: Cover the spill with an inert absorbent material like sand, vermiculite, or
diatomite.[5] Do not use combustible materials.

o Collect Waste: Carefully sweep or scoop up the absorbed material and place it into a
suitable, labeled container for hazardous waste disposal.[1] Avoid generating dust.[2]

» Decontaminate Surface: Wipe the spill area with a suitable solvent (check your institution's
guidelines, e.g., soap and water, followed by a solvent rinse) and then wash the area
thoroughly.

o Dispose of Waste: Dispose of the container and any contaminated cleaning materials as
hazardous waste according to your institution's and local regulations.[5]

Data Presentation

Table 1: Physical and Safety Data for 2,4'-Dibromoacetophenone
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Property Value Reference
CAS Number 99-73-0 [1]
Molecular Formula CsHsBr20 [1]
Molecular Weight 277.94 g/mol

Appearance Beige solid [1]

Melting Point 107 - 111 °C (224.6 - 231.8 °F)  [1]

Hazard Classifications

Skin Corrosion/Irritation
(Category 1B), Serious Eye
Damage/Irritation (Category 1)

[1]14]

Signal Word

Danger

[1]

Hazard Statements

H314: Causes severe skin

burns and eye damage

[1]

Lachrymatory Effect

Yes

[1]2]

Experimental Protocols

Protocol 1: Weighing and Preparing Solutions of 2,4'-Dibromoacetophenone

e Preparation: Before handling the compound, ensure an emergency eyewash station and

safety shower are accessible.[4] Put on all required PPE (chemical safety goggles, nitrile

gloves, and a lab coat).

» Work Area: Perform all manipulations inside a certified chemical fume hood.

e Weighing: To minimize dust, do not pour the solid directly. Use a spatula to carefully transfer

the desired amount of 2,4'-Dibromoacetophenone from its storage container to a tared

weighing vessel. Keep the storage container closed when not in use.

 Dissolution: Place the weighing vessel containing the compound into the reaction flask or

beaker that already contains the solvent. Add a stir bar and begin gentle stirring to dissolve

the solid.
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o Cleaning: Carefully clean the spatula and any other contaminated equipment. Wipe down the
balance and the fume hood surface where the work was performed.

» Waste Disposal: Dispose of any contaminated weighing paper or disposable items in the
designated solid hazardous waste container.

Protocol 2: Emergency Decontamination for Spills

o Evacuate and Alert: In case of a large spill outside a fume hood, evacuate the immediate
area and alert your supervisor and institutional safety office.

o Ventilate: If safe to do so, increase ventilation to the area.

o Assemble Spill Kit: Use a chemical spill kit containing an inert absorbent material, hazardous
waste bags, and appropriate PPE.

o Contain the Spill: Wearing full PPE, approach the spill from upwind. Dike the spill with
absorbent material to prevent it from spreading.[5]

o Absorb the Material: Cover the spill with the absorbent material and allow it to fully absorb
the compound.[5]

o Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it
in a heavy-duty plastic bag or a designated hazardous waste container.[1]

e Final Decontamination: After the bulk of the material is removed, decontaminate the spill
surface. This may involve washing with soap and water or using a specific neutralizing agent
if recommended by your safety office.[5]

o Disposal: Seal and label the waste container. Arrange for its disposal according to
institutional and local environmental regulations.[5]

Visualizations
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Workflow for Safely Handling 2,4'-Dibromoacetophenone

1. Preparation
- Confirm eyewash/shower access
- Don all required PPE

'

2. Work Area Setup
- Perform all work in a
certified chemical fume hood

y

3. Weighing
- Use spatula for transfer
- Avoid creating dust
- Keep container closed

i

4. Dissolution
- Add solid to solvent
- Stir gently to dissolve

i

5. Decontamination
- Clean all equipment and surfaces

i

6. Waste Disposal
- Dispose of contaminated items
in labeled hazardous waste

Click to download full resolution via product page

Caption: Standard workflow for handling 2,4'-Dibromoacetophenone.
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Emergency Response for Accidental Exposure

Exposure Event Occurs

What type of exposure?

Inhaldtion

Eye Contact Skin Contact P> Inhalation

Immediately flush with water Remove contaminated clothing.
for at least 15 minutes Wash skin with soap and
at eyewash station. water for at least 15 minutes.

Move to fresh air immediately.
Rest in a comfortable position.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision tree for responding to accidental exposure.
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Workflow for Spill Cleanup

Spill Detected

1. Alert & Secure
- Alert personnel
- Restrict access to area

:

2. Don PPE
- Wear full protective gear
(goggles, gloves, lab coat)

:

3. Contain Spill
- Use inert absorbent material
to dike the spill

:

4. Absorb Material
- Cover spill with absorbent
- Avoid creating dust

5. Collect Waste
- Carefully sweep material into
a labeled hazardous waste container

6. Decontaminate Area

- Clean spill surface with
appropriate solvent/cleaner

7. Dispose
- Dispose of all waste according
to institutional regulations

Click to download full resolution via product page

Caption: Logical workflow for cleaning up a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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